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Compound of Interest

Compound Name: Phenylpropiolaldehyde

Cat. No.: B1214465

Title: A Comprehensive Guide to the Safe Handling and Storage of Phenylpropiolaldehyde for
Research and Development

Abstract: Phenylpropiolaldehyde (also known as 3-Phenyl-2-propynal) is a versatile synthetic
intermediate with significant applications in organic chemistry, materials science, and drug
development.[1] Its unique structure, featuring a conjugated enyne system, allows for diverse
reactivity, making it a valuable building block for more complex molecules.[1] However, its
chemical properties also necessitate stringent safety protocols to mitigate risks associated with
its handling, storage, and disposal. This document provides a detailed guide for researchers,
scientists, and drug development professionals, outlining the essential safety precautions,
detailed handling and storage protocols, and emergency procedures required for the safe
utilization of Phenylpropiolaldehyde in a laboratory setting.

Compound Profile and Hazard Identification

A thorough understanding of the physicochemical properties and inherent hazards of
Phenylpropiolaldehyde is the foundation of its safe use. It is a colorless to brown liquid that is
classified as a skin, eye, and respiratory irritant.[1][2]

Physical and Chemical Properties

The properties of Phenylpropiolaldehyde dictate the necessary engineering controls and
personal protective equipment. Its combustible nature and vapor pressure require careful
management of ignition sources and ventilation.
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Property Value Source
Molecular Formula CoHeO [2][3]
Molecular Weight 130.14 g/mol [2][3]
Appearance Colorless to Brown liquid [41[5]
Boiling Point 118 °C at 13 mmHg [11[31[6]
Density 1.064 g/mL at 25 °C [1][3][6]
Flash Point 94 °C (201.2 °F) - closed cup

Miscible with chloroform,
N dichloromethane, ethyl
Solubility [7]
acetate, alcohol and ether.

Immiscible with water.

CAS Number 2579-22-8 [1][2]13]

Hazard Analysis and GHS Classification

Phenylpropiolaldehyde is classified as a hazardous substance under the Globally
Harmonized System (GHS).[2] Adherence to the precautionary statements is mandatory to
prevent exposure and injury.
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Hazard and
GHS Pictogram Signal Word Hazard Class Precautionary
Statements

Hazard
Statements:H315:
Causes skin irritation.
[2]H319: Causes
serious eye irritation.
[2]H335: May cause
respiratory irritation.
[2]Precautionary
Statements:P261:
Avoid breathing mist
or vapors.P280: Wear
) o protective
Skin Irritation _
gloves/protective
(Category 2)Eye )
o clothing/eye
Irritation (Category

_ 2A)Specific Target )
Warning protection.

Organ Toxicity - Single
g b g [8]P302+P352:; IF ON
SKIN: Wash with

protection/face

Exposure (Category

3), Respiratory Tract
plenty of soap and

water.P305+P351+P3
38: IF IN EYES: Rinse

cautiously with water

Irritation

for several minutes.
Remove contact
lenses, if present and
easy to do. Continue
rinsing.[8]P304+P340:
IF INHALED: Remove
person to fresh air and
keep comfortable for
breathing.[9]

Causality of Hazards:
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Irritation: The aldehyde functional group and the conjugated system can react with biological
macromolecules (proteins, etc.) on the skin, in the eyes, and in the respiratory tract, leading
to irritation and potential tissue damage.[10]

Combustibility: With a flash point of 94 °C, Phenylpropiolaldehyde is a combustible liquid.
Its vapors can form flammable mixtures with air upon heating, necessitating the avoidance of
ignition sources.[9]

Reactivity: This compound is sensitive to air and moisture and may be incompatible with
strong oxidizing agents and strong bases, which could lead to vigorous reactions.[7][11][12]

Engineering Controls and Personal Protective
Equipment (PPE)

A multi-layered approach to safety, prioritizing engineering controls and supplementing with

appropriate PPE, is crucial.

Engineering Controls

Chemical Fume Hood: All handling of Phenylpropiolaldehyde, including weighing,
transferring, and use in reactions, must be conducted in a properly functioning chemical
fume hood to minimize inhalation exposure.[3][13]

Ventilation: The laboratory should be well-ventilated to prevent the accumulation of vapors.
[10][14]

Safety Equipment: An eyewash station and safety shower must be readily accessible in the
immediate work area.[14][15]

Personal Protective Equipment (PPE)

The selection of PPE is the final barrier between the researcher and the chemical.[16]
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PPE Category

Specification

Rationale and Source

Hand Protection

Chemical-resistant gloves
(e.g., Nitrile, Neoprene).[17]
[18] Inspect gloves for integrity
before use and dispose of
them immediately after

contact.

To prevent skin contact and
irritation.[19] Nitrile gloves offer
broad protection against many

chemicals.[17]

Eye & Face Protection

Chemical splash goggles that
meet ANSI Z87.1 standards.
[20] A face shield should be
worn over goggles during
procedures with a high risk of
splashing.[17][20]

To protect against splashes
that can cause serious eye
irritation.[2][19]

Skin & Body Protection

A fully buttoned, flame-
resistant lab coat.[17] Closed-
toe shoes and long pants are

mandatory.

To protect skin from accidental
spills and prevent
contamination of personal
clothing.[10][18]

Respiratory Protection

Generally not required when
work is performed within a
certified chemical fume hood.
[18] If engineering controls fail
or for emergency response, a
NIOSH-approved respirator
with an appropriate organic
vapor cartridge is necessary.
[14][17]

To prevent inhalation, which
can cause respiratory tract

irritation.[2]

Standard Operating Procedures (SOPSs)

Adherence to validated SOPs is essential for procedural safety and experimental

reproducibility.

SOP 1: Storage and Incompatibility
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Proper storage is critical to maintaining the chemical's integrity and preventing hazardous
reactions.

» Container: Store in the original, tightly sealed container.[14]

e Atmosphere: Due to its air and moisture sensitivity, storage under an inert atmosphere (e.g.,
nitrogen or argon) is recommended for long-term stability.[8][12]

o Temperature: Store in a cool, dry, well-ventilated area. Recommended storage temperatures
range from 2-8°C to below 30°C depending on the supplier.[3][6] Always follow the
manufacturer's specific guidelines.

e Location: Store away from incompatible materials.

e Incompatibilities:
o Strong Oxidizing Agents: Can cause vigorous or explosive reactions.
o Strong Bases: Can catalyze polymerization or other reactions.[11][12]

o Heat and Ignition Sources: Keep away from open flames, hot surfaces, and sparks.[12]
[21]

SOP 2: Weighing and Handling Workflow

This protocol minimizes exposure during the transfer of Phenylpropiolaldehyde from its
storage container.

o Preparation: Don all required PPE as specified in Section 2.2. Ensure the chemical fume
hood is on and operating correctly.

o Transport: Transport the chemical container in a secondary, chemically resistant container.
» Dispensing:
o Perform all operations within the fume hood.[8]

o Place a disposable absorbent pad on the work surface to contain minor drips.[13]
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o Slowly open the container. If stored under an inert atmosphere, ensure a gentle positive
pressure of inert gas is available to maintain the atmosphere during transfer.

o Use a clean glass pipette or syringe to transfer the desired amount of liquid into a tared,
sealed receiving vessel.

o Avoid splashing.

e Cleanup:
o Securely close both the primary container and the receiving vessel.

o Wipe any external contamination from the containers with a cloth lightly dampened with a
suitable solvent (e.g., isopropanol), ensuring the cloth is disposed of as hazardous waste.

o Dispose of all contaminated disposable materials (pipettes, absorbent pads, gloves) in a
designated hazardous waste container.[22]

e Return to Storage: Promptly return the main container to its designated storage location.

Diagram: Phenylpropiolaldehyde Handling Workflow
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Preparation Phase

1. Don Required PPE
(Gloves, Goggles, Lab Coat)

2. Verify Fume Hood
Operation

Handling Phase (Inside Fume Hood)

(3. Retrieve from Storage)

4. Weigh/Transfer to
Reaction Vessel

5. Securely Seal All
Containers

Cleanup & Disposal Phase

6. Decontaminate Surfaces
& Glassware

7. Dispose of Contaminated
Materials in Hazardous Waste

8. Return Stock Container
to Proper Storage
(9. Doff PPE & Wash Hands)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. Phenylpropiolaldehyde | 2579-22-8 [chemicalbook.com]
e 2. Phenylpropynal | CO9H60 | CID 75740 - PubChem [pubchem.ncbi.nim.nih.gov]
¢ 3. Phenylpropargyl aldehyde 96 2579-22-8 [sigmaaldrich.com]

e 4. 3-Phenylpropiolaldehyde | 2579-22-8 | Tokyo Chemical Industry Co., Ltd.(APAC)
[tcichemicals.com]

e 5. 3-Phenylpropiolaldehyde | 2579-22-8 | TCI Deutschland GmbH [tcichemicals.com]
e 6. Phenylpropargyl aldehyde 96 2579-22-8 [sigmaaldrich.com]

e 7. Phenylpropyl aldehyde | 104-53-0 [chemicalbook.com]

» 8. pfaltzandbauer.com [pfaltzandbauer.com]

e 9. sigmaaldrich.com [sigmaaldrich.com]

e 10. datasheets.scbt.com [datasheets.scbt.com]

e 11. chemicalbook.com [chemicalbook.com]

e 12. fishersci.com [fishersci.com]

e 13. Article - Laboratory Safety Manual - ... [policies.unc.edu]

e 14. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
e 15. fishersci.com [fishersci.com]

e 16. hazmatschool.com [hazmatschool.com]

e 17. Chemical Safety: Personal Protective Equipment | Environment, Health & Safety
[ehs.ucsf.edu]

e 18. pdf.benchchem.com [pdf.benchchem.com]
e 19. vigon.com [vigon.com]

e 20. Working with Chemicals - Prudent Practices in the Laboratory - NCBI Bookshelf
[ncbi.nim.nih.gov]

© 2025 BenchChem. All rights reserved. 9/10 Tech Support


https://www.benchchem.com/product/b1214465?utm_src=pdf-custom-synthesis
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8768098.htm
https://pubchem.ncbi.nlm.nih.gov/compound/75740
https://www.sigmaaldrich.com/SG/en/product/aldrich/p31000
https://www.tcichemicals.com/OP/en/p/P2248
https://www.tcichemicals.com/OP/en/p/P2248
https://www.tcichemicals.com/AT/en/p/P2248
https://www.sigmaaldrich.com/AR/es/product/aldrich/p31000
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3143311.htm
https://www.pfaltzandbauer.com/Files/SDSFile?fileName=P15130%20%20SDS%20%20062123.pdf
https://www.sigmaaldrich.com/JP/en/sds/aldrich/p28263?userType=undefined
https://datasheets.scbt.com/sc-238201.pdf
https://www.chemicalbook.com/msds/phenylpropiolaldehyde.pdf
https://www.fishersci.com/store/msds?partNumber=AC130861000&countryCode=US&language=en
https://policies.unc.edu/TDClient/2833/Portal/KB/ArticleDet?ID=132018
https://pim-resources.coleparmer.com/sds/01704.pdf
https://www.fishersci.com/store/msds?partNumber=AC131510025&countryCode=US&language=en
https://www.hazmatschool.com/blog/5-types-of-ppe-for-hazardous-chemicals/
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://pdf.benchchem.com/140/Personal_protective_equipment_for_handling_p_Phenylenediacetic_acid.pdf
https://www.vigon.com/product/phenyl-propyl-aldehyde/?doc=MSDS/500322_vigon_sds_us_english.pdf&namee=PhenylPropylAldehydeSDS
https://www.ncbi.nlm.nih.gov/books/NBK55872/
https://www.ncbi.nlm.nih.gov/books/NBK55872/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1214465?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

e 21. fishersci.com [fishersci.com]
e 22. pdf.benchchem.com [pdf.benchchem.com]

 To cite this document: BenchChem. [Application Notes and Protocols for
Phenylpropiolaldehyde]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1214465#safe-handling-and-storage-of-
phenylpropiolaldehyde]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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